Cas no 70590-62-4 (5-Benzothiazolamine, 4,5,6,7-tetrahydro-)
70590-62-4 structure
Product Name:5-Benzothiazolamine, 4,5,6,7-tetrahydro-
CAS No:70590-62-4
MF:C7H10N2S
MW:154.232699871063
CID:975373
PubChem ID:45121904
Update Time:2025-04-19
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolamine, 4,5,6,7-tetrahydro-
- 4,5,6,7-tetrahydro-1,3-benzothiazol-5-amine
- 5-benzothiazolamine,4,5,6,7-tetrahydro-
- 70590-62-4
-
- Inchi: 1S/C7H10N2S/c8-5-1-2-7-6(3-5)9-4-10-7/h4-5H,1-3,8H2
- InChI Key: FIXCZMZTVQQIMU-UHFFFAOYSA-N
- SMILES: S1C=NC2=C1CCC(C2)N
Computed Properties
- Exact Mass: 154.05646950g/mol
- Monoisotopic Mass: 154.05646950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.2Ų
5-Benzothiazolamine, 4,5,6,7-tetrahydro- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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